Cas no 23568-97-0 (Phenol, 3-(decylamino)-)

• Product name: Phenol, 3-(decylamino)-
• CAS No: 23568-97-0
• MF: C₁₆H₂₇NO
• MW: 249.39168
• CID: 1414721
• PubChem ID: 20341837

Phenol, 3-(decylamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(decylamino)-
• 3-(decylamino)phenol
• SCHEMBL11486896
• 23568-97-0
• DTXSID20605713

• Inchi： InChI=1S/C16H27NO/c1-2-3-4-5-6-7-8-9-13-17-15-11-10-12-16(18)14-15/h10-12,14,17-18H,2-9,13H2,1H3
• InChI Key： JRAGHIJLFBCROL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCNC1=CC(=CC=C1)O

Computed Properties

• Exact Mass: 249.20941
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26